5-bromo-3-chloro-2-(2H-1,2,3-triazol-2-yl)pyridine
Description
“5-bromo-3-chloro-2-(2H-1,2,3-triazol-2-yl)pyridine” is a chemical compound with the molecular formula C7H4BrClN4 . It has a molecular weight of 259.49 .
Synthesis Analysis
The synthesis of compounds similar to “5-bromo-3-chloro-2-(2H-1,2,3-triazol-2-yl)pyridine” has been reported in the literature . For instance, 5-bromo-2-chloropyridine may be used in the preparation of various compounds via palladium-catalyzed amination and halogen-exchange reactions .Molecular Structure Analysis
The molecular structure of “5-bromo-3-chloro-2-(2H-1,2,3-triazol-2-yl)pyridine” consists of a pyridine ring substituted with bromine and chlorine atoms, and a 1,2,3-triazole ring .Chemical Reactions Analysis
While specific chemical reactions involving “5-bromo-3-chloro-2-(2H-1,2,3-triazol-2-yl)pyridine” are not detailed in the search results, compounds with similar structures have been used in various chemical reactions. For example, 5-bromo-2-chloropyridine can be used in palladium-catalyzed amination and halogen-exchange reactions .Scientific Research Applications
- Antitumor Activity : Researchers have synthesized derivatives of this compound and evaluated their antitumor activity against cancer cell lines . The presence of both bromine and chlorine atoms in the structure may contribute to its potential as an antitumor agent.
- Chalcone Synthesis : 5-bromo-3-chloro-2-(2H-1,2,3-triazol-2-yl)pyridine can serve as a building block for chalcones. By reacting it with appropriate aldehydes, researchers can access structurally related dienones and chalcones .
- Coordination Complexes : The compound can act as a ligand for transition metals, forming coordination complexes. These complexes find applications in catalysis and materials science .
- Acyl Transfer Catalyst : 5-bromo-3-chloro-2-(2H-1,2,3-triazol-2-yl)pyridine belongs to a family of 1,2,4-triazoles that can accept and transfer acyl groups in synthetic reactions. It serves as a useful catalyst for ester synthesis .
Medicinal Chemistry and Drug Development
Organic Synthesis
Catalysis
Materials Science
properties
IUPAC Name |
5-bromo-3-chloro-2-(triazol-2-yl)pyridine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4BrClN4/c8-5-3-6(9)7(10-4-5)13-11-1-2-12-13/h1-4H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RWUZBQLYYCYFMJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=NN(N=C1)C2=C(C=C(C=N2)Br)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4BrClN4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.49 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-bromo-3-chloro-2-(2H-1,2,3-triazol-2-yl)pyridine | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![7-Butyl-1,3-dimethyl-5-(2-oxo-2-piperidin-1-ylethyl)sulfanylpyrimido[4,5-d]pyrimidine-2,4-dione](/img/structure/B2682284.png)
![Ethyl 4-[(6-nitro-2-oxochromen-3-yl)carbonyl]piperazinecarboxylate](/img/structure/B2682287.png)
![3-(4-(Tert-butyl)phenyl)-8-((5-chloro-2-methylphenyl)sulfonyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one](/img/structure/B2682299.png)
![3-(4-(4-fluorophenyl)piperazine-1-carbonyl)-6-isobutylisothiazolo[4,3-d]pyrimidine-5,7(4H,6H)-dione](/img/structure/B2682300.png)
![ethyl 2-[4,8-dimethyl-2-oxo-1(2H)-quinolinyl]acetate](/img/structure/B2682302.png)
![N-(4-(benzo[d][1,3]dioxol-5-yloxy)but-2-yn-1-yl)-3,4,5-trimethoxybenzamide](/img/structure/B2682305.png)